N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide

• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol
• IUPAC Name: N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H18N2O4/c1-3-5-15(19)17-11-7-8-12(14(10-11)21-2)18-16(20)13-6-4-9-22-13/h4,6-10H,3,5H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: KBHOSJBPWQSKTK-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=C(C=C1)NC(=O)C2=CC=CO2)OC

Description

N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide, also known as BMF-2, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields of research. BMF-2 is a furan derivative that has been shown to have promising properties as an inhibitor of certain enzymes.

Mechanism of Action

The mechanism of action of N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide involves its ability to bind to the active site of the target enzyme and inhibit its activity. N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide has been shown to have a high affinity for the active site of PARP and HDAC, leading to potent inhibition of their activity. This inhibition can lead to various cellular effects, including DNA damage and apoptosis.
Biochemical and physiological effects:
N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide has been shown to have various biochemical and physiological effects, depending on the specific enzyme that it inhibits. Inhibition of PARP has been shown to induce DNA damage and apoptosis in cancer cells, while inhibition of HDAC has been shown to alter gene expression and lead to changes in cellular differentiation and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide in lab experiments is its specificity for certain enzymes. This allows for targeted inhibition of specific pathways and processes, which can be useful in studying their role in various diseases. However, one limitation of using N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide is its potential toxicity and off-target effects, which can complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research involving N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide. One area of interest is in the development of more potent and selective inhibitors of PARP and HDAC, which could have therapeutic potential in the treatment of various diseases. Another area of interest is in the study of the role of N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide in other cellular processes and pathways, which could lead to the identification of new therapeutic targets. Additionally, further research is needed to fully understand the potential advantages and limitations of using N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide in lab experiments and its potential applications in various fields of research.

Synthesis Methods

N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide can be synthesized through a multi-step process involving the reaction of various reagents and solvents. The first step involves the reaction of 4-(butanoylamino)-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with furan-2-carboxamide in the presence of a base to yield N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide in good yields.

Scientific Research Applications

N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide has been shown to have potential applications in various fields of scientific research. One of the primary areas of interest is in the field of enzyme inhibition. N-[4-(butanoylamino)-2-methoxyphenyl]furan-2-carboxamide has been shown to inhibit the activity of certain enzymes, such as poly(ADP-ribose) polymerase (PARP) and histone deacetylase (HDAC), which are involved in various cellular processes. Inhibition of these enzymes has been shown to have therapeutic potential in the treatment of cancer, neurodegenerative diseases, and other conditions.